Cas no 5583-27-7 (1-Piperidinecarboxamide,2-(hydroxyphenylmethyl)-, (R*,R*)- (9CI))

• Product Name: 1-Piperidinecarboxamide,2-(hydroxyphenylmethyl)-, (R*,R*)- (9CI)
• CAS No: 5583-27-7
• MF: C₂₄H₂₄N₂O₃S
• MW: 420.523964881897
• CID: 382270
• PubChem ID: 1002869
• Update Time: 2025-04-19

1-Piperidinecarboxamide,2-(hydroxyphenylmethyl)-, (R*,R*)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxamide,2-(hydroxyphenylmethyl)-, (R*,R*)- (9CI)
• 2-benzamido-N-(4-methoxyphenyl)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide
• AKOS000514005
• SR-01000424164
• SR-01000424164-1
• ChemDiv1_020832
• 5583-27-7
• 2-(benzoylamino)-N-(4-methoxyphenyl)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide
• AG-690/12883422
• HMS646C20
• Oprea1_407698
• CHEMBL3134594
• Oprea1_356984
• DTXSID30359790

• Inchi： 1S/C24H24N2O3S/c1-29-18-14-12-17(13-15-18)25-23(28)21-19-10-6-3-7-11-20(19)30-24(21)26-22(27)16-8-4-2-5-9-16/h2,4-5,8-9,12-15H,3,6-7,10-11H2,1H3,(H,25,28)(H,26,27)
• InChI Key： BIOPJJZTFJVTBS-UHFFFAOYSA-N
• SMILES： S1C(=C(C(NC2C=CC(=CC=2)OC)=O)C2=C1CCCCC2)NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 420.15092
• Monoisotopic Mass: 420.150763
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.7
• XLogP3: 5.9

Experimental Properties

• Density: 1.293
• Boiling Point: 504.7°Cat760mmHg
• Flash Point: 259.1°C
• Refractive Index: 1.672
• PSA: 67.43